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Compound of Interest

Compound Name: 2-Butoxybenzenesulfonyl chloride
CAS No.: 69129-39-1
Cat. No.: B3193198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data and literature specifically detailing the applications of 2-
butoxybenzenesulfonyl chloride are limited. This guide, therefore, extrapolates its potential
uses based on the well-established and extensively documented reactivity of the broader class
of aryl sulfonyl chlorides. The principles and protocols described herein are grounded in
foundational organic chemistry and serve as a robust framework for exploring the utility of this
specific reagent.

Part 1: Core Chemical Profile and Strategic
Considerations

Aryl sulfonyl chlorides are a cornerstone class of organic compounds, distinguished by a
sulfonyl chloride functional group (-SO2Cl) attached to an aromatic ring.[1] Their significance
stems from the highly electrophilic nature of the sulfur atom, which makes them versatile and
powerful intermediates in a vast array of chemical transformations.[1][2]
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The subject of this guide, 2-butoxybenzenesulfonyl chloride, introduces a butoxy (-
O(CH2)3CHs) group at the ortho position of the benzene ring. This substituent is anticipated to
modulate the parent molecule's properties in several key ways:

 Steric Influence: The ortho-butoxy group introduces steric hindrance around the sulfonyl
chloride reaction center. This can influence reaction kinetics, potentially favoring certain
nucleophiles or reaction conditions over others.

» Electronic Effects: The butoxy group is an electron-donating group through resonance, which
can slightly modulate the electrophilicity of the sulfonyl sulfur.

o Physicochemical Properties: The alkyl chain of the butoxy group will increase the lipophilicity
and solubility of the molecule in organic solvents compared to unsubstituted benzenesulfonyl
chloride.[3][4] This can be a significant advantage in designing reaction conditions and
simplifying purification processes.

These modulations provide a strategic basis for its application in specialized contexts where
fine-tuning of reactivity and physical properties is desired.

Table 1: Predicted Physicochemical Properties of 2-
Butoxybenzenesulfonyl Chloride vs. Benzenesulfonyl
Chloride
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2-
Benzenesulfonyl Butoxybenzenesulf Rationale for
Property . . o
Chloride onyl Chloride Prediction
(Predicted)
Molecular Formula CeHsSO:Cl C10H13S03Cl Addition of CaHsO
. Increased mass from
Molecular Weight 176.62 g/mol ~248.72 g/mol
butoxy group
Similar chromophore,
Colorless to pale Colorless to pale )
Appearance o o ) potential for lower
yellow solid/liquid[3] yellow liquid/solid ] ]
melting point
Soluble in organic Higher solubility in Increased lipophilicity
Solubility solvents; hydrolyzes nonpolar organic from the C4 alkyl
in water[3] solvents chain
Highly reactive
) ) ) The core -SO2Cl
o Highly reactive electrophile, )
Reactivity group dictates

electrophile[2][3]

potentially moderated

by steric hindrance

reactivity

Part 2: Primary Application in Medicinal Chemistry -
The Sulfonamide Scaffold

The most prominent application of any aryl sulfonyl chloride is in the synthesis of sulfonamides.

[1][5] This functional group is a privileged scaffold in medicinal chemistry, found in a wide array

of therapeutics, including antibacterial, anticancer, antiviral, and anti-inflammatory agents.[6][7]

[8][9] The reaction involves the nucleophilic attack of a primary or secondary amine on the

electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride and forming a stable S-

N bond.[10]

The introduction of the 2-butoxy group offers a unique vector for analog synthesis. By reacting

2-butoxybenzenesulfonyl chloride with a library of diverse amines, researchers can rapidly

generate novel chemical entities. The butoxy moiety can probe specific hydrophobic pockets

within a biological target's binding site, potentially enhancing potency or selectivity.
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Diagram 1: General Synthesis of Novel Sulfonamides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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